Cas no 10569-54-7 (1,1-diethyl-3-methylthiourea)

1,1-diethyl-3-methylthiourea structure
1,1-diethyl-3-methylthiourea structure
Product name:1,1-diethyl-3-methylthiourea
CAS No:10569-54-7
MF:C6H14N2S
MW:146.253759860992
CID:1162547
PubChem ID:10953661

1,1-diethyl-3-methylthiourea Chemical and Physical Properties

Names and Identifiers

    • 1,1-diethyl-3-methylthiourea
    • N,N-diethyl-N'-methyl-thiourea
    • Thiourea, N,N-diethyl-N'-methyl-
    • CH3NHCSN(C2H5)2
    • N,N-diethyl-N'-methylthiourea
    • 3,3-diethyl-1-methyl-thiourea
    • AKOS003720921
    • CTK0D7386
    • N,N-Diaethyl-N'-methyl-thioharnstoff
    • N,N-diethyl-N'-methyl-thiourea; Thiourea, N,N-diethyl-N'-methyl-; CH3NHCSN(C2H5)2; N,N-diethyl-N'-methylthiourea; 3,3-diethyl-1-methyl-thiourea; AKOS003720921; CTK0D7386; N,N-Diaethyl-N'-methyl-thioharnstoff;
    • SCHEMBL8392148
    • 10569-54-7
    • JTGRVEPHPHGJJL-UHFFFAOYSA-N
    • DTXSID00449516
    • Inchi: InChI=1S/C6H14N2S/c1-4-8(5-2)6(9)7-3/h4-5H2,1-3H3,(H,7,9)
    • InChI Key: JTGRVEPHPHGJJL-UHFFFAOYSA-N
    • SMILES: CCN(CC)C(=S)NC

Computed Properties

  • Exact Mass: 146.08776963g/mol
  • Monoisotopic Mass: 146.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 47.4Ų

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